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Market Overview & Key Applications

The global market for chelating agents is experiencing significant growth, driven by environmental

regulations and technological advancements. The table below summarizes the quantitative data and key

applications across various sectors.

Market Aspect Details

Global Market Value (2025) USD 7.33 Billion to USD 8.5 Billion (estimates vary by report) [1]
[2]

Projected Market Value
(2033/2035)

USD 17.2 Billion by 2033 [1] / USD 15.1 Billion by 2035 [2]

Projected CAGR 15.28% (2026-2033) [1] / 5.8% (2025-2035) [2]

| Leading Application Segments | • Pulp & Paper: Chelating agents are crucial in peroxide-based

bleaching processes to prevent metal-induced discoloration [2]. • Water Treatment: Used to remove scaling

ions and sequester heavy metals in industrial and municipal water systems [2]. • Healthcare: Includes

pharmaceutical drug formulations and the treatment of heavy metal poisoning [1] [2]. • Agriculture:

Chelated micronutrients in fertilizers enhance plant nutrient uptake and crop yields [2]. • Industrial &

Institutional Cleaning: Key components in detergents and cleaners [3] [2]. |

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 10 Tech Support

https://www.smolecule.com/products/s705995?utm_src=pdf-body
https://www.smolecule.com/products/s705995?utm_src=pdf-interest
https://www.linkedin.com/pulse/heavy-metal-chelating-agent-market-applications-france-crxif
https://www.futuremarketinsights.com/reports/chelating-agents-market
https://www.linkedin.com/pulse/heavy-metal-chelating-agent-market-applications-france-crxif
https://www.futuremarketinsights.com/reports/chelating-agents-market
https://www.linkedin.com/pulse/heavy-metal-chelating-agent-market-applications-france-crxif
https://www.futuremarketinsights.com/reports/chelating-agents-market
https://www.futuremarketinsights.com/reports/chelating-agents-market
https://www.futuremarketinsights.com/reports/chelating-agents-market
https://www.linkedin.com/pulse/heavy-metal-chelating-agent-market-applications-france-crxif
https://www.futuremarketinsights.com/reports/chelating-agents-market
https://www.futuremarketinsights.com/reports/chelating-agents-market
https://www.linkedin.com/pulse/how-biodegradable-chelating-agents-works-one-simple-ucdof
https://www.futuremarketinsights.com/reports/chelating-agents-market
https://www.smolecule.com/products/s705995?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


A major trend is the shift toward green chelating agents, which are biodegradable and derived from

renewable resources. This segment is expected to grow at a CAGR of 7.1% through 2035 [2]. Recent

industry developments include BASF's launch of Trilon G, a partially bio-based GLDA, and Nouryon

achieving certification to produce chelates from 100% renewable carbon [2].

Mechanisms of Action & Experimental Models

Mechanism of Heavy Metal Toxicity and Chelation

Heavy metals like arsenic, lead, mercury, and cadmium exert their toxicity primarily by inducing oxidative

stress [4] [5]. They generate reactive oxygen species (ROS), which damage cellular components such as

lipids, proteins, and DNA. Furthermore, these metals have a high affinity for thiol (-SH) groups in enzyme

active sites, disrupting critical physiological functions [4].

Chelating agents are molecules with multiple donor atoms (like O, N, S) that form stable, ring-like

complexes (chelates) with toxic metal ions. This process grips the metal, shields biological targets, and

allows the resulting complex to be excreted from the body [5]. The following diagram illustrates this

mechanism and a common research model for studying it.
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Diagram 1: Mechanism of heavy metal toxicity and chelation therapy intervention. [4] [5]

In Vivo Protocol for Assessing Chelator Efficacy

This protocol outlines a standard method for evaluating a chelating agent's effectiveness in an animal model.

1. Animal Model Induction:
Use a rodent model (e.g., Sprague-Dawley rats).
Induce heavy metal poisoning via intraperitoneal injection or oral gavage of a metal salt (e.g.,

lead acetate, sodium arsenite) daily for a set period [4].
2. Treatment Groups:

Group 1 (Normal Control): No metal exposure, no treatment.
Group 2 (Positive Control): Metal exposure, no chelation treatment.

Group 3 (Therapy Group): Metal exposure, followed by treatment with the test chelating
agent.

Group 4 (Combination Therapy Group): Metal exposure, followed by treatment with a
chelator combined with an antioxidant (e.g., Vitamin E, N-acetylcysteine) [4].

3. Chelator Administration:
Administer the chelating agent (e.g., DMSA, DMPS) via intraperitoneal injection or oral gavage,

typically starting 24-48 hours after the final metal dose. Dosing regimens vary by agent and
metal [4] [5].

4. Sample Collection & Analysis:
Collect 24-hour urine and blood samples at predetermined intervals.

Efficacy Endpoints: Measure metal concentration in urine, blood, and key organs (liver,
kidney, brain) using Atomic Absorption Spectroscopy (AAS) or ICP-MS [4] [5].

Biomarker Endpoints: Assess biomarkers of oxidative stress (e.g., lipid peroxidation via MDA
levels, glutathione levels) and organ function (e.g., serum creatinine, ALT) [4].

Clinical Protocols & Industrial Workflows

Clinical Chelation Therapy for Heavy Metal Poisoning

Chelation therapy is a medically recognized treatment for confirmed heavy metal poisoning and must be

administered under professional supervision [6].
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Indication: Confirmed diagnosis of heavy metal poisoning (e.g., lead, arsenic, mercury) or conditions

like iron overload from transfusions [6].
Procedure:

Diagnosis & Baseline Tests: Confirm with blood/urine metal tests. Conduct baseline renal,
hepatic, and hematological tests [6].

Agent Selection: The chelating agent is selected based on the specific metal [6]:
Lead: CaNa₂EDTA, DMSA (Succimer) [6] [5].

Arsenic & Mercury: BAL (Dimercaprol), DMSA, DMPS [5].
Iron: Desferrioxamine (DFO), Deferiprone [5].

Administration:
Parenteral (IV/IM): Agents like CaNa₂EDTA and Desferrioxamine are typically

administered via slow intravenous infusion in a clinical setting [6].
Oral: DMSA is an example of an oral chelator that may be prescribed for outpatient use

after initial treatment [6].
Monitoring & Follow-up: Monitor vital signs during infusion. Check metal levels and organ

function regularly to assess efficacy and adjust dosing. Treatment duration varies from short-
term to long-term based on the condition [6].

The workflow below details the clinical decision and treatment process.
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Diagram 2: Clinical workflow for diagnosis and treatment of heavy metal poisoning. [6] [5]
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Industrial Water Treatment Application

Chelating agents are vital in industrial water treatment to prevent scaling and remove heavy metals from

effluent.

Objective: Control water hardness, prevent scale formation on equipment, and sequester heavy

metals to meet environmental discharge regulations [2].
Recommended Agents: Biodegradable agents like GLDA (Glutamic acid diacetic acid) and MGDA
(Methylglycinediacetic acid) are increasingly preferred over traditional phosphonates and EDTA due
to environmental regulations [3] [2].

Workflow:
Dosage & Injection: The chelating agent is automatically dosed into the water stream (e.g.,

cooling water system, industrial effluent) at a concentration calculated based on water hardness
and metal content.

Mixing & Reaction: The agent mixes thoroughly with the water, binding to scale-forming ions
(Ca²⁺, Mg²⁺) and toxic heavy metals (e.g., Pb²⁺, Cd²⁺).

Filtration/Separation: In some systems, the resulting soluble complexes are removed in
subsequent steps like precipitation or filtration.

Effluent Release: Treated water, with metal concentrations within regulatory limits, is released
or recycled [2].

Emerging Applications & Research Frontiers

Research is expanding the potential of chelating agents into new, high-tech domains:

Targeted Radiopharmaceuticals: Novel chelating agents are being developed for use in cancer
treatments, such as Prostate-Specific Membrane Antigen (PSMA)-targeted therapies for prostate

cancer. The chelator binds a radioactive isotope to the targeting molecule, and newer agents are
designed to reduce toxicity [2].

Combination Therapy with Antioxidants: Research indicates that co-administering antioxidants
(e.g., Vitamin C, N-acetylcysteine) with chelating agents provides a superior therapeutic outcome for

metal poisoning than chelation monotherapy. The antioxidants mitigate the oxidative stress caused by
the metals, leading to more effective recovery [4] [5].

Critical Safety & Regulatory Notes
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FDA-Approved Uses: Chelation therapy is only approved by the FDA for treating specific cases
of heavy metal poisoning [6]. Its use for other conditions like heart disease, autism, or Alzheimer's
is not approved and is considered dangerous, as it can cause serious side effects and delay

proper treatment [6].
Side Effects: Common side effects of chelation therapy include fever, headache, nausea, and

muscle pain. Severe reactions can include hypocalcemia (low calcium), kidney damage, or
arrhythmias [6].

Environmental Regulations: Stringent global regulations (e.g., REACH in Europe) are phasing out
persistent chelating agents like EDTA. This drives innovation and adoption of biodegradable

alternatives such as GLDA and MGDA [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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